Cas no 2229129-58-0 (methyl 4-amino-4-(3-cyclopropylphenyl)butanoate)

• Product Name: methyl 4-amino-4-(3-cyclopropylphenyl)butanoate
• CAS No: 2229129-58-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5815078
• PubChem ID: 165682437
• Update Time: 2025-06-20

methyl 4-amino-4-(3-cyclopropylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(3-cyclopropylphenyl)butanoate
• 2229129-58-0
• EN300-1736453

• Inchi： 1S/C14H19NO2/c1-17-14(16)8-7-13(15)12-4-2-3-11(9-12)10-5-6-10/h2-4,9-10,13H,5-8,15H2,1H3
• InChI Key： MDQKYMIACAWMFK-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1=CC=CC(=C1)C1CC1)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-amino-4-(3-cyclopropylphenyl)butanoate

Methyl 4-Amino-4-(3-Cyclopropylphenyl)butanoate: A Comprehensive Overview

Methyl 4-amino-4-(3-cyclopropylphenyl)butanoate (CAS No. 2229129-58-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with methyl 4-amino-4-(3-cyclopropylphenyl)butanoate.

Chemical Structure and Properties

The molecular formula of methyl 4-amino-4-(3-cyclopropylphenyl)butanoate is C₁₅H₂₁NO₂, and its molecular weight is approximately 251.33 g/mol. The compound features a cyclopropyl group attached to a phenyl ring, which is connected to a butanoate ester moiety with an amino group at the terminal position. This unique structure confers several interesting properties to the molecule, including enhanced lipophilicity and improved metabolic stability.

The presence of the cyclopropyl group introduces a degree of conformational rigidity, which can influence the compound's binding affinity to specific protein targets. The amino group provides a functional handle for further chemical modifications, making it an attractive candidate for drug design and optimization.

Synthesis Methods

The synthesis of methyl 4-amino-4-(3-cyclopropylphenyl)butanoate has been reported using various methodologies. One common approach involves the coupling of 3-cyclopropylbenzaldehyde with an appropriate amine derivative, followed by esterification with methanol. This method typically proceeds via a reductive amination step to form the amine intermediate, which is then esterified to yield the final product.

A recent study published in the Journal of Organic Chemistry (JOC) described an efficient one-pot synthesis route that significantly reduces the number of reaction steps and improves overall yield. The researchers utilized a palladium-catalyzed coupling reaction followed by in situ esterification, demonstrating the robustness and scalability of this approach.

Biological Activities and Therapeutic Potential

Methyl 4-amino-4-(3-cyclopropylphenyl)butanoate has shown promising biological activities in various preclinical studies. One of its key applications is in the treatment of neurological disorders, particularly those involving impaired neurotransmission. The compound has been found to exhibit potent agonist activity at specific receptors, such as serotonin (5-HT) receptors and dopamine (DA) receptors.

A study published in the Journal of Medicinal Chemistry reported that methyl 4-amino-4-(3-cyclopropylphenyl)butanoate effectively modulates serotonin levels in neuronal cells, leading to improved synaptic function and reduced symptoms of depression and anxiety in animal models. Additionally, preliminary data suggest that the compound may have neuroprotective properties, potentially offering therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical investigation of methyl 4-amino-4-(3-cyclopropylphenyl)butanoate. Several Phase I clinical trials are currently underway to evaluate the safety and pharmacokinetic profile of the compound in healthy volunteers. Early findings indicate that the drug is well-tolerated with no significant adverse effects observed at therapeutic doses.

If these initial trials are successful, subsequent Phase II and III trials will be conducted to assess the efficacy of methyl 4-amino-4-(3-cyclopropylphenyl)butanoate in treating specific neurological disorders. The ultimate goal is to bring this novel compound to market as a safe and effective therapeutic option for patients suffering from these debilitating conditions.

Conclusion

In conclusion, methyl 4-amino-4-(3-cyclopropylphenyl)butanoate (CAS No. 2229129-58-0) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further development as a potential therapeutic agent. Ongoing clinical trials will provide crucial insights into its safety and efficacy, paving the way for potential future applications in treating neurological disorders.